Cas no 473-11-0 (Naphthalene,decahydro-1,4a-dimethyl-7-(1-methylethyl)-, (1R,4aR,7R,8aS)-)

• Product Name: Naphthalene,decahydro-1,4a-dimethyl-7-(1-methylethyl)-, (1R,4aR,7R,8aS)-
• CAS No: 473-11-0
• MF: C₁₅H₂₈
• MW: 208.382824897766
• CID: 329410
• PubChem ID: 193299
• Update Time: 2025-04-19

Naphthalene,decahydro-1,4a-dimethyl-7-(1-methylethyl)-, (1R,4aR,7R,8aS)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,decahydro-1,4a-dimethyl-7-(1-methylethyl)-, (1R,4aR,7R,8aS)-
• (3R,4aS,5R,8aR)-5,8a-dimethyl-3-propan-2-yl-2,3,4,4a,5,6,7,8-octahydro-1H-naphthalene
• eudesmane
• (1R,4aR,7R,8aS)-7-Isopropyl-1,4a-dimethyldecahydronaphthalene
• AKOS040751752
• (1R,4aR,7R,8aS)-1,4a-dimethyl-7-(propan-2-yl)decahydronaphthalene
• CHEBI:36522
• Endesmadiene
• Decahydro-1,4a-dimethyl-7(methylethyl)-naphthalene
• Q27116869
• (1R,4aR,7R,8aS)-Decahydro-1,4a-dimethyl-7-(1-methylethyl)naphthalene
• 27104-12-7
• 473-11-0
• DTXSID301160101

• Inchi： 1S/C15H28/c1-11(2)13-7-9-15(4)8-5-6-12(3)14(15)10-13/h11-14H,5-10H2,1-4H3/t12-,13-,14+,15-/m1/s1
• InChI Key： DYEQPYSFRWUNNV-APIJFGDWSA-N
• SMILES： [C@]12(C)CCC[C@@H](C)[C@@H]1C[C@H](C(C)C)CC2

Computed Properties

• Exact Mass: 208.21924
• Monoisotopic Mass: 208.219100893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids